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Compound of Interest

Compound Name:
2-Bromo-3-

(bromomethyl)thiophene

Cat. No.: B1273136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Bromo-3-(bromomethyl)thiophene, a key intermediate in organic synthesis

and drug discovery. The document details its molecular characteristics, a representative

synthetic protocol, and its significance in the development of therapeutic agents.

Quantitative Data Summary
The key physicochemical properties of 2-Bromo-3-(bromomethyl)thiophene are summarized

in the table below for easy reference and comparison.
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Property Value

Molecular Weight 255.96 g/mol

Empirical Formula C₅H₄Br₂S

CAS Number 40032-76-6

Appearance Liquid

Density 1.967 g/mL at 25 °C

Refractive Index n20/D 1.638

SMILES String BrCc1ccsc1Br

InChI Key ZPWPMAAPQZXPDD-UHFFFAOYSA-N

Experimental Protocols
The synthesis of 2-Bromo-3-(bromomethyl)thiophene can be achieved through the

bromination of 3-methylthiophene. While a specific, detailed protocol for this exact compound is

not readily available, a general and representative procedure can be adapted from established

methods for the bromination of similar thiophene derivatives. The following protocol is based on

the common use of N-bromosuccinimide (NBS) for both aromatic ring and side-chain

bromination.

Synthesis of 2-Bromo-3-(bromomethyl)thiophene from 3-Methylthiophene

This procedure outlines a potential two-step bromination of 3-methylthiophene, first on the

aromatic ring and subsequently on the methyl group.

Materials:

3-Methylthiophene

N-Bromosuccinimide (NBS)

Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN) (radical initiator)

Carbon tetrachloride (CCl₄) or Benzene (solvent)
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Anhydrous sodium sulfate (drying agent)

Pentane or Hexane (for extraction and chromatography)

Silica gel for column chromatography

Step 1: Ring Bromination to yield 2-Bromo-3-methylthiophene

In a round-bottom flask protected from light, dissolve 3-methylthiophene (1 equivalent) in a

suitable solvent such as carbon tetrachloride.

Add N-bromosuccinimide (1 equivalent) to the solution.

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

gas chromatography (GC) or thin-layer chromatography (TLC).

Upon completion, the succinimide byproduct is removed by filtration.

The filtrate is washed with an aqueous solution of sodium thiosulfate to remove any

remaining bromine, followed by washing with brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure to yield crude 2-bromo-3-methylthiophene.

Step 2: Side-Chain Bromination to yield 2-Bromo-3-(bromomethyl)thiophene

In a round-bottom flask equipped with a reflux condenser, dissolve the crude 2-bromo-3-

methylthiophene (1 equivalent) in carbon tetrachloride.

Add N-bromosuccinimide (1 equivalent) and a catalytic amount of a radical initiator such as

benzoyl peroxide or AIBN.

Heat the reaction mixture to reflux. The reaction should be monitored by GC or TLC.

After the reaction is complete, cool the mixture to room temperature and filter to remove the

succinimide.
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Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium

sulfate.

After filtration, the solvent is evaporated under reduced pressure.

The crude product is purified by column chromatography on silica gel using a non-polar

eluent such as hexane to afford pure 2-Bromo-3-(bromomethyl)thiophene.

Caution: Thiophene derivatives can be lachrymatory and should be handled in a well-ventilated

fume hood. Solvents like carbon tetrachloride and benzene are hazardous and should be

handled with appropriate safety precautions.

Visualizations
Synthetic Workflow

The logical workflow for the synthesis of 2-Bromo-3-(bromomethyl)thiophene from 3-

methylthiophene is depicted in the following diagram.
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Starting Material

Step 1: Ring Bromination

Step 2: Side-Chain Bromination

3-Methylthiophene

React with NBS
(1 equivalent)

2-Bromo-3-methylthiophene

React with NBS (1 equivalent)
+ Radical Initiator (AIBN/BPO)

2-Bromo-3-(bromomethyl)thiophene

Click to download full resolution via product page

Caption: Synthetic pathway for 2-Bromo-3-(bromomethyl)thiophene.

Role in Drug Development

Brominated thiophenes are valuable building blocks in medicinal chemistry. 2-Bromo-3-
(bromomethyl)thiophene, with its two reactive bromine atoms at different positions, serves as

a versatile scaffold for the synthesis of more complex molecules with potential therapeutic

applications.
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Synthetic Transformations

Potential Therapeutic Areas

2-Bromo-3-(bromomethyl)thiophene

Cross-Coupling Reactions
(e.g., Suzuki, Stille) Nucleophilic Substitution

Antiplatelet Agents
(e.g., Analogs of Ticlopidine/Clopidogrel) Anticancer Agents Other Bioactive Molecules

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-3-
(bromomethyl)thiophene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273136#2-bromo-3-bromomethyl-thiophene-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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